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Compound of Interest

Compound Name: Fasudil hydrochloride

Cat. No.: B1178682

Application Note

Fasudil hydrochloride is a potent and well-characterized inhibitor of Rho-associated coiled-
coil containing protein kinase (ROCK).[1][2][3] Its primary mechanism of action involves the
competitive inhibition of the ATP-binding site of ROCK, which plays a crucial role in regulating
the actin cytoskeleton, cell adhesion, migration, and smooth muscle contraction.[1][3] By
inhibiting ROCK, Fasudil leads to the relaxation of vascular smooth muscle and has
demonstrated neuroprotective properties.[1][2] These characteristics make it a valuable tool in
a variety of research areas, including cardiovascular disease, neuroscience, and cancer
biology.[1][2][3] This document provides a detailed protocol for the preparation of Fasudil
hydrochloride stock solutions for use in in vitro cell culture experiments.

Quantitative Data Summary

The following tables provide key quantitative information for Fasudil hydrochloride.

Table 1: Physicochemical Properties of Fasudil Hydrochloride
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Property Value Reference
Molecular Formula C14H17N302S-HCI [4]
Molecular Weight 327.83 g/mol [4]
White or off-white crystalline
Appearance [5]
powder
Purity >98% (HPLC) [4]
Table 2: Solubility of Fasudil Hydrochloride
Maximum Maximum
Solvent Concentration Concentration Reference
(mg/mL) (mM)
Water 32.78 100 [4]
DMSO 24.59 75 [4]
Table 3: Recommended Storage Conditions
Storage .
Form Duration Reference
Temperature
Solid Powder Room Temperature Up to 2 years [6]

Stock Solution (in
Water or DMSO)

-20°C

Up to 1 month

[5][6]

Experimental Protocols

Materials

o Fasudil hydrochloride powder

 Sterile, high-purity water (e.g., cell culture grade, WFI) or Dimethyl sulfoxide (DMSO), cell

culture grade
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Sterile, conical tubes (1.5 mL, 15 mL, or 50 mL)

Sterile, serological pipettes and pipette tips

Vortex mixer

0.22 um sterile syringe filter

Sterile syringes

Laminar flow hood or biosafety cabinet

Personal protective equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Fasudil Hydrochloride
Stock Solution in Water

This protocol describes the preparation of 10 mL of a 10 mM Fasudil hydrochloride stock
solution in sterile water.

o Aseptic Technique: Perform all steps in a laminar flow hood or biosafety cabinet to maintain
sterility.

e Calculate Required Mass:
o Molecular Weight (MW) of Fasudil hydrochloride = 327.83 g/mol
o Desired Concentration (C) = 10 mM = 0.010 mol/L
o Desired Volume (V) =10 mL=0.010 L
o Mass (g) = C (mol/L) x V (L) x MW ( g/mol )
o Mass (mg) = 0.010 mol/L x 0.010 L x 327.83 g/mol x 1000 mg/g = 3.2783 mg

o Weighing: Carefully weigh out approximately 3.28 mg of Fasudil hydrochloride powder and
transfer it to a sterile 15 mL conical tube.
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 Dissolution:
o Add 10 mL of sterile, high-purity water to the conical tube containing the powder.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The
solution should be clear and colorless.[5]

« Sterile Filtration:

o Draw the solution into a sterile syringe.

o Attach a 0.22 um sterile syringe filter to the syringe.

o Filter the solution into a new sterile 15 mL conical tube to ensure sterility.
» Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, working volumes (e.g., 100 puL or 500 pL) in
sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Label each aliquot clearly with the name of the compound, concentration, date of
preparation, and your initials.

o Store the aliquots at -20°C for up to one month.[5][6]

Protocol for Preparing a 10 mM Fasudil Hydrochloride
Stock Solution in DMSO

For cell lines sensitive to water-based solutions or for higher concentration needs, DMSO can
be used as a solvent.

o Aseptic Technique: Work in a sterile environment as described above.

o Calculate and Weigh: Follow steps 2 and 3 from the water-based protocol to weigh out
approximately 3.28 mg of Fasudil hydrochloride.

e Dissolution in DMSO:
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o Add 10 mL of cell culture grade DMSO to the conical tube.

o Vortex until the powder is fully dissolved.

e Storage:

o Sterile filtration of DMSO solutions is generally not recommended as some filter
membranes are not compatible with DMSO. Ensure aseptic technique is strictly followed
during preparation.

o Aliquot the DMSO stock solution into sterile, DMSO-compatible tubes.
o Store at -20°C for up to one month.[5][6]

Note on Final Concentration: When diluting the DMSO stock solution into your cell culture
medium, ensure the final concentration of DMSO does not exceed a level that is toxic to your
specific cell line (typically < 0.1%).

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chembk.com/en/chem/Fasudil%20hydrochloride
https://cdn1.sinobiological.com/datasheet/signaling/R10-900/T2257-54.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation

Calculate Mass

mg
\ 4

Weigh Powder

to sterile tube
\/

Add Solvent

to dissolve
\

Vortex

if a$ueous

Sterile Filter (Water) if DMSO

Yy

Aliquot

\
Store at -20°C

Workin%:Solution Preparation

Thaw Aliquot

o final concentration
Y

Dilute in Media

\

Treat Cells

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using Fasudil hydrochloride solutions.
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Caption: Fasudil inhibits the RhoA/ROCK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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